Cas no 1268865-70-8 ([2-Chloro-5-(propan-2-yl)phenyl]methanol)

• Product Name: [2-Chloro-5-(propan-2-yl)phenyl]methanol
• CAS No: 1268865-70-8
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• MDL: MFCD27942833
• CID: 5079271
• PubChem ID: 67032254
• Update Time: 2026-03-01

[2-Chloro-5-(propan-2-yl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-Chloro-5-(propan-2-yl)phenyl]methanol
• Benzenemethanol,2-chloro-5-(1-methylethyl)-

• MDL： MFCD27942833
• Inchi： 1S/C10H13ClO/c1-7(2)8-3-4-10(11)9(5-8)6-12/h3-5,7,12H,6H2,1-2H3
• InChI Key： DNIGVXIPKZIKBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CO)C(C)C

Computed Properties

• Exact Mass: 184.0654927g/mol
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on [2-Chloro-5-(propan-2-yl)phenyl]methanol

Comprehensive Overview of [2-Chloro-5-(propan-2-yl)phenyl]methanol (CAS No. 1268865-70-8)

[2-Chloro-5-(propan-2-yl)phenyl]methanol, with the CAS number 1268865-70-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorophenyl and isopropyl substituents, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C10H13ClO, combines a hydroxymethyl functional group with a halogenated aromatic ring, making it valuable for designing bioactive molecules. Researchers often explore its potential in drug discovery and crop protection, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for high-purity intermediates like [2-Chloro-5-(propan-2-yl)phenyl]methanol reflects the industry's focus on precision synthesis. With CAS 1268865-70-8 frequently searched in academic databases, its applications span catalysis, material science, and flavor/fragrance development. Recent studies highlight its role in optimizing reaction yields and reducing byproduct formation, addressing key challenges in modern organic chemistry. Environmental considerations also drive interest in its biodegradability profile, a hot topic in ESG-focused research.

From a technical perspective, the compound's melting point and solubility data are critical for lab-scale applications. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a frequent query among quality control professionals. The chloro-substituted aromatic core enables diverse electrophilic substitutions, while the hydroxymethyl group offers functionalization opportunities—factors contributing to its inclusion in patented synthetic routes.

Innovations in flow chemistry have further elevated the relevance of CAS 1268865-70-8, as continuous processing demands reliable building blocks. Industry forums often discuss its storage stability and handling protocols, reflecting practical concerns in manufacturing settings. Furthermore, its structural similarity to natural phenolic derivatives sparks interest in bioactive compound development, particularly for cosmeceutical formulations seeking plant-inspired ingredients.

Regulatory compliance remains a key consideration for users of [2-Chloro-5-(propan-2-yl)phenyl]methanol. While not classified as hazardous under major chemical inventories, proper risk assessment is recommended—a point emphasized in SDS documentation searches. The compound's logP value and vapor pressure data, often queried in QSAR modeling contexts, support its evaluation in ADMET studies for potential pharmaceutical applications.

Emerging applications in electronic materials have recently been explored, with the compound's aromatic system showing promise in organic semiconductor precursors. This aligns with the surge in searches for specialty chemicals for OLEDs. Additionally, its potential as a chiral auxiliary in asymmetric synthesis continues to be investigated, addressing the pharmaceutical industry's need for enantioselective methodologies.

In conclusion, [2-Chloro-5-(propan-2-yl)phenyl]methanol (CAS 1268865-70-8) represents a multifaceted tool for chemists navigating the intersection of molecular design and process optimization. Its balanced properties and adaptability to various synthetic strategies ensure its continued relevance in cutting-edge chemical research and industrial applications.